Cas no 10486-08-5 (Benzenethiol,4-methyl-, sodium salt (1:1))

Benzenethiol,4-methyl-, sodium salt (1:1) is a sodium thiolate derivative of 4-methylbenzenethiol, commonly utilized as a versatile intermediate in organic synthesis and industrial applications. Its key advantages include high reactivity as a nucleophile and its utility in the formation of thioether linkages, making it valuable in pharmaceuticals, agrochemicals, and material science. The sodium salt form enhances solubility in polar solvents, facilitating homogeneous reaction conditions. Its stability under controlled environments ensures consistent performance in synthetic processes. Additionally, it serves as a precursor for functionalized aromatic compounds, contributing to the development of advanced materials and specialty chemicals. Proper handling under inert conditions is recommended to maintain its integrity.
Benzenethiol,4-methyl-, sodium salt (1:1) structure
10486-08-5 structure
Product Name:Benzenethiol,4-methyl-, sodium salt (1:1)
CAS No:10486-08-5
MF:C7H7NaS
MW:146.18525147438
MDL:MFCD00066208
CID:196210
PubChem ID:24873721
Update Time:2025-06-07

Benzenethiol,4-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol,4-methyl-, sodium salt (1:1)
    • 4-Methylbenzanethiol sodium
    • 6,7-dihydrothieno[3,2-d]pyrimidine-2,4-diol
    • SODIUM TOLYLMERCAPTONATE
    • sodium,4-methylbenzenethiolate
    • sodium toluene-p-thiolate
    • (4-Methylphenylthio) sodium
    • 1-(Sodiothio)-4-methylbenzene
    • Sodium 4-methylphenylthiolate
    • Sodium-4-methylbenzenethiolate
    • Sodium p-methylbenzenethiolate
    • 4-METHYLBENZENETHIOL, SODIUM SALT
    • Sodium 4-methylbenzenethiolate
    • MFCD00066208
    • J-001274
    • sodium para-toluenethiolate
    • sodium;4-methylbenzenethiolate
    • 4-Methylbenzenethiol sodium salt, 98%
    • FT-0697232
    • 10486-08-5
    • sodium (4-methylphenyl)sulfanide
    • EINECS 234-000-9
    • 4-Methylbenzenethiol sodium salt
    • NS00086943
    • AKOS015916606
    • sodium p-toluenethiolate
    • GS-6431
    • SCHEMBL96247
    • AKOS025212030
    • CS-0447525
    • DTXSID90146789
    • DTXCID2069280
    • Benzenethiol, 4-methyl-, sodium salt
    • G77786
    • PRORQUQEDGGDQO-UHFFFAOYSA-M
    • p-Tolylsulfanylsodium
    • MDL： MFCD00066208
    • Inchi： 1S/C7H8S.Na/c1-6-2-4-7(8)5-3-6;/h2-5,8H,1H3;/q;+1/p-1
    • InChI Key： PRORQUQEDGGDQO-UHFFFAOYSA-M
    • SMILES： [S-]C1C=CC(C)=CC=1.[Na+]

Computed Properties

  • Exact Mass: 146.01700
  • Monoisotopic Mass: 146.016616
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 67.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 1

Experimental Properties

  • Density: g/cm3
  • Melting Point: >300 °C (lit.)
  • Boiling Point: 195°Cat760mmHg
  • Flash Point: 69.5°C
  • PSA: 25.30000
  • LogP: 2.55140

Benzenethiol,4-methyl-, sodium salt (1:1) Security Information

  • Hazardous Material transportation number：UN 3335
  • WGK Germany：3

Benzenethiol,4-methyl-, sodium salt (1:1) Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzenethiol,4-methyl-, sodium salt (1:1) Pricemore >>

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AR003MGA-25g
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abcr
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Benzenethiol,4-methyl-, sodium salt (1:1) Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:10486-08-5)Benzenethiol,4-methyl-, sodium salt (1:1)
Order Number:A1102301
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:34
Price ($):585.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:10486-08-5)Benzenethiol,4-methyl-, sodium salt (1:1)
A1102301
Purity:99%
Quantity:25g
Price ($):585.0
Email